Cas no 18381-60-7 (2-(cyclopropylamino)-1-phenylethanone)

• Product Name: 2-(cyclopropylamino)-1-phenylethanone
• CAS No: 18381-60-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD16476909
• CID: 1377596
• PubChem ID: 192952
• Update Time: 2025-10-23

2-(cyclopropylamino)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-1-phenylethanone
• Ethanone, 2-(cyclopropylamino)-1-phenyl-
• LY-54761
• DTXSID40171485
• N-phenacyl-cyclopropylamine
• SCHEMBL3867134
• Lilly 54761
• LY 54761
• F1967-0267
• EN300-235144
• DB-148509
• 2-(cyclopropylamino)-1-phenylethan-1-one
• 18381-60-7
• AKOS015956129

• MDL： MFCD16476909
• Inchi： 1S/C11H13NO/c13-11(8-12-10-6-7-10)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
• InChI Key： BWYDQVGGIRXHDE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CNC1CC1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(cyclopropylamino)-1-phenylethanone

Comprehensive Analysis of 2-(Cyclopropylamino)-1-Phenylethanone (CAS No. 18381-60-7): Properties, Applications, and Industry Insights

2-(Cyclopropylamino)-1-phenylethanone (CAS No. 18381-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This cyclopropyl-substituted ketone derivative combines a phenyl group with a cyclopropylamine moiety, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₁₁H₁₃NO, and molecular weight of 175.23 g/mol position it as a versatile building block for drug discovery and material science applications.

Recent trends in AI-driven molecular design have highlighted compounds like 2-(cyclopropylamino)-1-phenylethanone as potential candidates for machine learning-based drug development. Researchers are increasingly searching for "cyclopropylamine derivatives in medicinal chemistry" and "CAS 18381-60-7 applications," reflecting growing interest in this chemical space. The compound's rigid three-membered ring structure offers unique conformational constraints that are valuable in designing bioactive molecules with improved target selectivity.

From a synthetic chemistry perspective, 2-(cyclopopropylamino)-1-phenylethanone serves as a crucial precursor for various heterocyclic compounds. Its reactivity profile allows for diverse transformations, including reductive amination, condensation reactions, and cyclization processes. The pharmaceutical industry particularly values this compound for developing CNS-active molecules, as the cyclopropyl group often enhances blood-brain barrier penetration—a hot topic in searches for "brain-targeted drug delivery systems."

The compound's physicochemical properties contribute to its utility in research. With moderate lipophilicity (predicted logP ~1.8) and the presence of both hydrogen bond donor and acceptor sites, 18381-60-7 demonstrates favorable characteristics for lead optimization in drug discovery programs. These attributes align with current industry demands for "fragment-based drug design" and "molecular property prediction using AI," making it relevant to contemporary research paradigms.

Quality control of 2-(cyclopropylamino)-1-phenylethanone typically involves analytical techniques such as HPLC, GC-MS, and ¹H/¹³C NMR spectroscopy. The compound's purity is critical for research applications, particularly in high-throughput screening environments where consistent performance is essential. Recent search trends show increasing queries about "analytical methods for amine-containing ketones" and "CAS 18381-60-7 characterization," reflecting the scientific community's focus on rigorous compound validation.

In material science applications, the phenyl-cyclopropylamine scaffold of this compound has shown promise in developing advanced functional materials. Its ability to participate in π-stacking interactions while maintaining conformational rigidity makes it interesting for designing organic semiconductors and photoactive materials—topics frequently searched in conjunction with "small molecule organic electronics." This dual applicability in both life sciences and materials research enhances the compound's scientific value.

Safety considerations for handling 2-(cyclopropylamino)-1-phenylethanone follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The growing emphasis on "green chemistry alternatives" has led researchers to explore sustainable synthetic routes for this and related cyclopropylamine derivatives, addressing environmental concerns in chemical production.

The commercial availability of CAS 18381-60-7 from specialty chemical suppliers has increased in recent years, driven by demand from pharmaceutical and academic research institutions. Market analysis reveals rising searches for "bulk suppliers of 2-(cyclopropylamino)-1-phenylethanone" and "custom synthesis of cyclopropyl ketones," indicating expanding applications. Competitive pricing and reliable supply chains have become crucial factors for researchers sourcing this compound.

Future research directions for 2-(cyclopropylamino)-1-phenylethanone may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development—two rapidly growing areas in drug discovery. The compound's structural features make it amenable to modification for these cutting-edge applications, aligning with search trends for "new modalities in therapeutic development." As synthetic methodologies advance, we anticipate broader utilization of this versatile building block across multiple scientific disciplines.